Cas no 1995120-00-7 (4-(2-(Methoxymethyl)piperidin-1-yl)aniline)
4-(2-(Methoxymethyl)piperidin-1-yl)aniline Chemical and Physical Properties
Names and Identifiers
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- 1995120-00-7
- F1907-5264
- AKOS026709679
- 4-(2-(methoxymethyl)piperidin-1-yl)aniline
- 4-[2-(methoxymethyl)piperidin-1-yl]aniline
- 4-(2-(Methoxymethyl)piperidin-1-yl)aniline
-
- Inchi: 1S/C13H20N2O/c1-16-10-13-4-2-3-9-15(13)12-7-5-11(14)6-8-12/h5-8,13H,2-4,9-10,14H2,1H3
- InChI Key: RWQQOLPNVZMIBV-UHFFFAOYSA-N
- SMILES: O(C)CC1CCCCN1C1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 220.157563266g/mol
- Monoisotopic Mass: 220.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.5Ų
4-(2-(Methoxymethyl)piperidin-1-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M238631-100mg |
4-(2-(Methoxymethyl)piperidin-1-yl)aniline |
1995120-00-7 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M238631-500mg |
4-(2-(Methoxymethyl)piperidin-1-yl)aniline |
1995120-00-7 | 500mg |
$ 365.00 | 2022-06-04 | ||
| TRC | M238631-1g |
4-(2-(Methoxymethyl)piperidin-1-yl)aniline |
1995120-00-7 | 1g |
$ 570.00 | 2022-06-04 | ||
| Life Chemicals | F1907-5264-0.25g |
4-(2-(methoxymethyl)piperidin-1-yl)aniline |
1995120-00-7 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-5264-0.5g |
4-(2-(methoxymethyl)piperidin-1-yl)aniline |
1995120-00-7 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-5264-1g |
4-(2-(methoxymethyl)piperidin-1-yl)aniline |
1995120-00-7 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-5264-2.5g |
4-(2-(methoxymethyl)piperidin-1-yl)aniline |
1995120-00-7 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-5264-5g |
4-(2-(methoxymethyl)piperidin-1-yl)aniline |
1995120-00-7 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-5264-10g |
4-(2-(methoxymethyl)piperidin-1-yl)aniline |
1995120-00-7 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
4-(2-(Methoxymethyl)piperidin-1-yl)aniline Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 4-(2-(Methoxymethyl)piperidin-1-yl)aniline
Introduction to 4-(2-(Methoxymethyl)piperidin-1-yl)aniline (CAS No. 1995120-00-7)
4-(2-(Methoxymethyl)piperidin-1-yl)aniline, also known by its CAS number 1995120-00-7, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of anilines, which are aromatic amines derived from aniline, and it features a unique piperidine moiety with a methoxymethyl substituent. The structural complexity and functional versatility of this compound make it an intriguing subject for both academic and industrial research.
The chemical structure of 4-(2-(Methoxymethyl)piperidin-1-yl)aniline consists of a benzene ring attached to an amino group, with a piperidine ring substituted by a methoxymethyl group. This combination of functional groups imparts unique physical and chemical properties to the compound, making it suitable for various applications. The piperidine ring, in particular, is known for its ability to form stable complexes with metal ions, which can be leveraged in the development of novel catalysts and coordination compounds.
In the realm of pharmaceutical research, 4-(2-(Methoxymethyl)piperidin-1-yl)aniline has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as a modulator of various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibited potent inhibitory activity against a specific enzyme implicated in neurodegenerative diseases. This finding highlights the potential of 4-(2-(Methoxymethyl)piperidin-1-yl)aniline as a scaffold for the design of novel therapeutic agents.
Beyond its pharmaceutical applications, 4-(2-(Methoxymethyl)piperidin-1-yl)aniline has also been investigated for its use in materials science. Its ability to form stable complexes with metal ions makes it an attractive candidate for the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with a wide range of applications, including gas storage, catalysis, and drug delivery. A study published in the Journal of Materials Chemistry A in 2022 demonstrated that MOFs synthesized using 4-(2-(Methoxymethyl)piperidin-1-yl)aniline exhibited exceptional thermal stability and gas adsorption properties.
The synthesis of 4-(2-(Methoxymethyl)piperidin-1-yl)aniline typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-fluoroaniline with 2-methoxymethylpiperidine in the presence of a suitable base. The choice of solvent and reaction temperature are critical factors that can significantly influence the efficiency and selectivity of the reaction. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis or employing catalysts derived from renewable resources.
The physical properties of 4-(2-(Methoxymethyl)piperidin-1-yl)aniline, such as its melting point, boiling point, and solubility, are important considerations for both research and industrial applications. These properties can be influenced by factors such as the presence of functional groups and the overall molecular structure. For example, the methoxymethyl substituent on the piperidine ring can enhance solubility in polar solvents, making it easier to handle and process in various chemical reactions.
In terms of safety and handling, while specific data on the toxicity and environmental impact of 4-(2-(Methoxymethyl)piperidin-1-yl)aniline may be limited, general guidelines for handling organic compounds should be followed to ensure laboratory safety. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound. Additionally, appropriate ventilation should be used to minimize exposure to vapors or dust.
The future prospects for research involving 4-(2-(Methoxymethyl)piperidin-1-yl)aniline are promising. Ongoing studies are exploring its potential as a building block for more complex molecules with enhanced biological activity or improved material properties. Collaborative efforts between chemists, biologists, and materials scientists are expected to yield new insights into the fundamental properties and applications of this compound.
In conclusion, 4-(2-(Methoxymethyl)piperidin-1-yl)aniline (CAS No. 1995120-00-7) is a multifaceted compound with significant potential in various fields of research and application. Its unique structural features and functional versatility make it an attractive target for further investigation and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its impact on science and technology.
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